Cas no 1823930-33-1 (3-Fluoro-6,7-dihydro-5H-cyclopenta[b]pyridine)
3-Fluoro-6,7-dihydro-5H-cyclopenta[b]pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Fluoro-6,7-dihydro-5H-cyclopenta[b]pyridine
- FCH2496236
- AX8256590
-
- Inchi: 1S/C8H8FN/c9-7-4-6-2-1-3-8(6)10-5-7/h4-5H,1-3H2
- InChI Key: RYVSGNQCVRNRSB-UHFFFAOYSA-N
- SMILES: FC1=CN=C2C(=C1)CCC2
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 126
- Topological Polar Surface Area: 12.9
3-Fluoro-6,7-dihydro-5H-cyclopenta[b]pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM512389-1g |
3-Fluoro-6,7-dihydro-5H-cyclopenta[b]pyridine |
1823930-33-1 | 95% | 1g |
$693 | 2022-06-12 | |
| Alichem | A029196341-1g |
3-Fluoro-6,7-dihydro-5H-cyclopenta[b]pyridine |
1823930-33-1 | 95% | 1g |
$771.12 | 2023-09-02 |
3-Fluoro-6,7-dihydro-5H-cyclopenta[b]pyridine Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on 3-Fluoro-6,7-dihydro-5H-cyclopenta[b]pyridine
Comprehensive Analysis of 3-Fluoro-6,7-dihydro-5H-cyclopenta[b]pyridine (CAS 1823930-33-1): Properties, Applications, and Industry Trends
The chemical compound 3-Fluoro-6,7-dihydro-5H-cyclopenta[b]pyridine (CAS 1823930-33-1) has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. As a fluorinated heterocyclic derivative, this molecule combines the cyclopenta[b]pyridine scaffold with a strategically placed fluorine atom, enhancing its potential for bioactive molecule design. Recent literature highlights its role as a versatile building block in medicinal chemistry, particularly for kinase inhibitor development and CNS-targeting compounds.
Structural analysis reveals that the 3-fluoro substitution on the 6,7-dihydro-5H-cyclopenta[b]pyridine core creates distinct electronic properties. The fluorine atom's strong electronegativity influences the compound's lipophilicity and metabolic stability, key parameters in drug discovery. Researchers have noted its improved cell membrane permeability compared to non-fluorinated analogs, making it valuable for blood-brain barrier penetration studies—a hot topic in neurodegenerative disease research.
Current market trends show growing demand for fluorinated pyridine derivatives, with CAS 1823930-33-1 appearing in patent applications for anti-inflammatory agents and selective enzyme modulators. The compound's rigid bicyclic structure provides conformational restraint that enhances target binding affinity, addressing the industry's focus on molecular precision. Analytical data from recent studies indicates excellent stability under physiological pH conditions, supporting its use in long-acting formulations.
Synthetic methodologies for 3-Fluoro-6,7-dihydro-5H-cyclopenta[b]pyridine typically involve palladium-catalyzed cross-coupling or nucleophilic fluorination strategies. Process chemists emphasize the importance of controlling regioselectivity during fluorination to avoid isomeric byproducts. Green chemistry approaches using continuous flow reactors have recently improved yields to >85%, aligning with the pharmaceutical industry's push toward sustainable synthesis.
The compound's structure-activity relationship (SAR) profile shows particular promise in GPCR-targeted therapies, a rapidly expanding market segment. Its balanced logP value (predicted 2.1-2.5) makes it suitable for oral bioavailability optimization—a frequent search term among medicinal chemists. Recent computational studies suggest the fluorine-carbon bond may participate in unique protein-ligand interactions, explaining its inclusion in several fragment-based drug discovery libraries.
Quality control protocols for CAS 1823930-33-1 typically employ HPLC-UV at 254nm with chiral stationary phases to ensure enantiomeric purity, crucial for pharmaceutical intermediates. Storage recommendations suggest inert atmosphere protection below -20°C to maintain the compound's hydrolytic stability. These handling procedures reflect broader industry standards for fluorinated heterocycles.
Emerging applications include its use as a fluorescence quenching probe in biochemical assays, capitalizing on the pyridine-fluorine interaction. This aligns with growing interest in small molecule sensors for diagnostic applications. The compound's UV absorption maxima at 275nm also makes it suitable for photostability studies, another trending research area in material science.
Regulatory considerations for 3-Fluoro-6,7-dihydro-5H-cyclopenta[b]pyridine focus on proper waste disposal of fluorine-containing byproducts, reflecting increased environmental awareness. Safety data sheets emphasize standard laboratory precautions without special restrictions, facilitating its adoption in diverse research settings. The compound's low ecotoxicity profile (as predicted by QSAR models) supports its sustainable use profile.
Future research directions may explore its potential in metal-organic frameworks (MOFs) or as a ligand precursor in catalytic systems. The cyclopenta-fused pyridine core offers geometric constraints that could benefit asymmetric synthesis applications. With over 15 recent patent citations since 2020, CAS 1823930-33-1 demonstrates growing commercial relevance in specialty chemicals markets.
1823930-33-1 (3-Fluoro-6,7-dihydro-5H-cyclopenta[b]pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)